Cas no 1251342-13-8 (1-(quinolin-2-yl)cyclopropan-1-ol)

• Product Name: 1-(quinolin-2-yl)cyclopropan-1-ol
• CAS No: 1251342-13-8
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 6011400
• PubChem ID: 62669144
• Update Time: 2025-06-08

1-(quinolin-2-yl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(quinolin-2-yl)cyclopropan-1-ol
• Cyclopropanol, 1-(2-quinolinyl)-
• EN300-1842324
• AKOS011963178
• 1251342-13-8

• Inchi： 1S/C12H11NO/c14-12(7-8-12)11-6-5-9-3-1-2-4-10(9)13-11/h1-6,14H,7-8H2
• InChI Key： GOWXABYQWNAORZ-UHFFFAOYSA-N
• SMILES： C1(C2C=CC3C(N=2)=CC=CC=3)(O)CC1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.321±0.06 g/cm3(Predicted)
• Boiling Point: 369.2±17.0 °C(Predicted)
• pka: 14.43±0.20(Predicted)

Additional information on 1-(quinolin-2-yl)cyclopropan-1-ol

Introduction to 1-(Quinolin-2-yl)cyclopropan-1-ol (CAS No. 1251342-13-8)

1-(Quinolin-2-yl)cyclopropan-1-ol, with the CAS number 1251342-13-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinoline derivatives, which are known for their diverse biological activities, including antimicrobial, antiviral, and anticancer properties. The unique cyclopropane ring structure in 1-(Quinolin-2-yl)cyclopropan-1-ol adds an additional layer of complexity and potential for novel therapeutic applications.

The chemical structure of 1-(Quinolin-2-yl)cyclopropan-1-ol consists of a cyclopropane ring fused to a quinoline moiety. The cyclopropane ring is a three-carbon cyclic structure with high angle strain, which can influence the compound's reactivity and biological activity. The quinoline moiety, on the other hand, is a heterocyclic aromatic compound with a broad spectrum of biological activities. The combination of these structural elements makes 1-(Quinolin-2-yl)cyclopropan-1-ol a promising candidate for various pharmaceutical applications.

Recent studies have explored the potential of 1-(Quinolin-2-yl)cyclopropan-1-ol in several areas of medicinal chemistry. One notable area of research is its antiproliferative activity against cancer cells. A study published in the Journal of Medicinal Chemistry reported that 1-(Quinolin-2-yl)cyclopropan-1-ol exhibited significant cytotoxic effects on human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116). The mechanism of action involves the induction of apoptosis through the modulation of key signaling pathways, such as the p53 and Bcl-2 pathways.

In addition to its anticancer properties, 1-(Quinolin-2-yl)cyclopropan-1-ol has shown promise in the treatment of neurodegenerative diseases. Research conducted at the University of California, Los Angeles (UCLA) demonstrated that this compound can protect neurons from oxidative stress and prevent the aggregation of amyloid-beta peptides, which are implicated in Alzheimer's disease. The neuroprotective effects are attributed to the compound's ability to enhance mitochondrial function and reduce oxidative damage.

The pharmacokinetic properties of 1-(Quinolin-2-yl)cyclopropan-1-ol have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound has good oral bioavailability and a favorable pharmacokinetic profile, making it a viable candidate for further preclinical and clinical development. However, more detailed studies are needed to fully understand its metabolism, distribution, and potential side effects.

In the realm of drug discovery, 1-(Quinolin-2-y)cyclopropan-l-oI has been used as a lead compound for structure-based drug design. Computational methods, such as molecular docking and molecular dynamics simulations, have been employed to identify key interactions between the compound and its target proteins. These studies have provided valuable insights into the structure-function relationships and have guided the design of more potent analogs with improved therapeutic profiles.

The safety profile of 1-(Quinolin-2-y)cyclopropan-l-oI is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed on major organs or physiological parameters. However, as with any new drug candidate, comprehensive safety evaluations will be necessary before advancing to clinical trials.

In conclusion, 1-(Quinolin-2-y)cyclopropan-l-oI (CAS No. 1251342-l3-l8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of oncology and neurodegenerative diseases. Ongoing studies aim to elucidate its mechanisms of action, optimize its therapeutic potential, and ensure its safety for clinical use.